Cas no 952182-56-8 (3-Chloro-N-(3,4-dichlorophenyl)-1-propanesulfonamide)

• Product Name: 3-Chloro-N-(3,4-dichlorophenyl)-1-propanesulfonamide
• CAS No: 952182-56-8
• MF: C₉H₁₀Cl₃NO₂S
• MW: 302.605198383331
• MDL: MFCD09152740
• CID: 3157848
• PubChem ID: 24213869
• Update Time: 2025-10-30

3-Chloro-N-(3,4-dichlorophenyl)-1-propanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-N-(3,4-dichlorophenyl)-1-propanesulfonamide
• HA-0822
• AKOS005072940
• SB82672
• 3-chloro-N-(3,4-dichlorophenyl)propane-1-sulfonamide
• 952182-56-8
• MFCD09152740
• CS-0365994
• DTXSID501219053

• MDL： MFCD09152740
• Inchi： 1S/C9H10Cl3NO2S/c10-4-1-5-16(14,15)13-7-2-3-8(11)9(12)6-7/h2-3,6,13H,1,4-5H2
• InChI Key： PMCKAMPTSFMYAG-UHFFFAOYSA-N
• SMILES： ClCCCS(NC1C=CC(=C(C=1)Cl)Cl)(=O)=O

Computed Properties

• Exact Mass: 300.949783Da
• Monoisotopic Mass: 300.949783Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Melting Point: 94-96°
• Boiling Point: 413.9±55.0 °C at 760 mmHg
• Flash Point: 204.1±31.5 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

3-Chloro-N-(3,4-dichlorophenyl)-1-propanesulfonamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-Chloro-N-(3,4-dichlorophenyl)-1-propanesulfonamide

Comprehensive Overview of 3-Chloro-N-(3,4-dichlorophenyl)-1-propanesulfonamide (CAS No. 952182-56-8)

3-Chloro-N-(3,4-dichlorophenyl)-1-propanesulfonamide, with the CAS number 952182-56-8, is a specialized sulfonamide derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound is characterized by its unique molecular structure, which includes a propanesulfonamide backbone and chlorinated phenyl groups. Its structural complexity makes it a valuable intermediate in the synthesis of bioactive molecules, particularly those targeting enzyme inhibition and receptor modulation.

In recent years, the demand for sulfonamide-based compounds has surged due to their versatility in drug discovery. Researchers are particularly interested in 3-Chloro-N-(3,4-dichlorophenyl)-1-propanesulfonamide for its potential applications in developing novel therapeutics. For instance, its chlorinated aromatic ring and sulfonamide moiety are key features that enhance binding affinity to biological targets, making it a candidate for studies in inflammation and metabolic disorders.

The compound’s CAS No. 952182-56-8 is frequently searched in academic and industrial databases, reflecting its relevance in modern chemistry. Users often inquire about its synthesis methods, physicochemical properties, and safety data. Notably, its solubility in organic solvents and stability under various conditions are critical parameters for researchers optimizing reaction protocols. These queries align with broader trends in green chemistry and sustainable synthesis, as scientists seek eco-friendly approaches to produce such intermediates.

Another area of interest is the compound’s role in agrochemical innovation. With the growing need for crop protection agents, 3-Chloro-N-(3,4-dichlorophenyl)-1-propanesulfonamide has been explored for its herbicidal and fungicidal properties. Its mode of action and structure-activity relationships are topics of ongoing research, particularly in addressing resistance issues in pest management.

From a commercial perspective, suppliers and manufacturers highlight the compound’s high purity grades and custom synthesis options. The global market for such intermediates is expanding, driven by advancements in precision agriculture and personalized medicine. This aligns with user searches for bulk availability and regulatory compliance, underscoring the need for transparent supply chains.

In summary, 3-Chloro-N-(3,4-dichlorophenyl)-1-propanesulfonamide (CAS No. 952182-56-8) represents a multifaceted compound with applications spanning pharmaceuticals and agrochemicals. Its molecular design and functional groups make it a subject of continuous exploration, resonating with contemporary scientific and industrial priorities. As research evolves, this compound is poised to play a pivotal role in addressing challenges in healthcare and sustainable agriculture.